![molecular formula C15H16N2O4S B8335548 [(3-Methyl-pyridine-2-sulfonyl)-m-tolyl-amino]-acetic acid](/img/structure/B8335548.png)
[(3-Methyl-pyridine-2-sulfonyl)-m-tolyl-amino]-acetic acid
Cat. No. B8335548
M. Wt: 320.4 g/mol
InChI Key: IEZKKBZMWDUIFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07435815B2
Procedure details
prepared by reaction of 3-methyl-pyridine-2-sulfonic acid m-tolylamide with methyl bromoacetate
Name
3-methyl-pyridine-2-sulfonic acid m-tolylamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[C:1]1([CH3:18])[CH:6]=[CH:5][CH:4]=[C:3]([NH:7][S:8]([C:11]2[C:16]([CH3:17])=[CH:15][CH:14]=[CH:13][N:12]=2)(=[O:10])=[O:9])[CH:2]=1.Br[CH2:20][C:21]([O:23]C)=[O:22]>>[CH3:17][C:16]1[C:11]([S:8]([N:7]([CH2:20][C:21]([OH:23])=[O:22])[C:3]2[CH:2]=[C:1]([CH3:18])[CH:6]=[CH:5][CH:4]=2)(=[O:10])=[O:9])=[N:12][CH:13]=[CH:14][CH:15]=1
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Inputs
Step One
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Name
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3-methyl-pyridine-2-sulfonic acid m-tolylamide
|
|
Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
C1(=CC(=CC=C1)NS(=O)(=O)C1=NC=CC=C1C)C
|
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Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
BrCC(=O)OC
|
Conditions
Other
|
Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
|
CC=1C(=NC=CC1)S(=O)(=O)N(C=1C=C(C=CC1)C)CC(=O)O
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
